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Compound of Interest

Compound Name:
5-Chloro-4-ethyl-2-

hydroxybenzenesulfonic acid

CAS No.: 104207-29-6

Cat. No.: B010594

Get Quote

Abstract & Scope
This application note details the synthesis and isolation of the sodium salt of 5-Chloro-4-ethyl-
2-hydroxybenzenesulfonic acid (CAS: 104207-29-6). This compound is a critical

intermediate in the manufacturing of azo dyes and potentially active pharmaceutical ingredients

(APIs), serving as a coupling component that imparts specific solubility and stability profiles due

to the sulfonate moiety.

The protocol employs a regioselective "Sulfonation-First" strategy starting from 4-ethylphenol.

This route is selected over direct chlorination-sulfonation sequences to ensure the correct

substitution pattern (5-chloro isomer) driven by steric and electronic directing effects.

Retrosynthetic Analysis & Strategy
Structural Logic
The target molecule is a tetra-substituted benzene ring. The synthesis hinges on the directing

effects of the substituents:
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Hydroxyl (-OH): Strong activator, ortho/para director.[1]

Ethyl (-Et): Weak activator, ortho/para director.

Sulfonic Acid (-SO₃H): Strong deactivator, meta director.

Route Selection: The "Sulfonation-First" Approach
Attempting to chlorinate 4-ethylphenol first typically yields 2-chloro-4-ethylphenol. Subsequent

sulfonation would occur at the remaining ortho position (C6), yielding the 3-chloro isomer,

which is incorrect.

Correct Pathway:

Sulfonation: 4-Ethylphenol is sulfonated. The para position is blocked by the ethyl group. The

-OH group directs the incoming electrophile (

) to the ortho position (C2).

Intermediate: 4-Ethyl-2-hydroxybenzenesulfonic acid.

Chlorination: The intermediate contains an -OH (C1), -SO₃H (C2), and -Ethyl (C4).

Directing Effects:

-OH (at C1) directs to C3 and C5.

-Ethyl (at C4) directs to C3 and C5.

-SO₃H (at C2) directs meta to C4 (blocked) and C6.

Regioselectivity: Both activators (-OH and -Ethyl) cooperatively direct to C3 and C5.

However, C3 is sterically crowded (sandwiched between -OH and -Ethyl). C5 is less

hindered. Consequently, chlorination selectively occurs at C5.

Reaction Scheme Visualization
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Figure 1: Synthetic pathway demonstrating the regioselective introduction of sulfonate and

chloro groups.

Safety & Hazards (MSDS Summary)
Chlorosulfonic Acid / Oleum: Extremely corrosive, reacts violently with water. Use full PPE

(face shield, chemically resistant gloves, apron). Work in a fume hood.

Chlorine Gas / NaOCl: Toxic inhalation hazard. Ensure scrubbers are active if using gas.

4-Ethylphenol: Irritant to skin and eyes.

Materials & Equipment
Reagent Grade Role

4-Ethylphenol >98% Starting Material

Sulfuric Acid (H₂SO₄) 98% or 20% Oleum Sulfonating Agent

Sodium Hypochlorite (NaOCl) 10-12% soln
Chlorinating Agent (Safer

alternative to Cl₂ gas)

Hydrochloric Acid (HCl) 37% pH Adjustment

Sodium Chloride (NaCl) Industrial Grade Salting Out Agent

Sodium Hydroxide (NaOH) 30% soln Neutralization (Optional)

Equipment:

500 mL 3-neck Round Bottom Flask (RBF).

Mechanical Stirrer (Teflon blade).
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Thermometer / Thermocouple.

Addition Funnel (Pressure-equalizing).

Ice/Salt Bath.[2][3][4]

Detailed Experimental Protocol
Stage 1: Sulfonation
Objective: Synthesize 4-ethyl-2-hydroxybenzenesulfonic acid.

Setup: Equip the 3-neck RBF with a mechanical stirrer and thermometer. Place in a heating

mantle.

Charging: Add 61.1 g (0.50 mol) of 4-Ethylphenol to the flask. Melt gently if solid (MP ~45°C).

Acid Addition: Slowly add 60.0 g (0.60 mol) of 98% Sulfuric Acid (or equivalent Oleum for

faster reaction) dropwise over 20 minutes.

Note: The reaction is exothermic. Maintain temperature below 60°C during addition.

Reaction: Heat the mixture to 100–105°C and hold for 3 hours.

Process Control: Take an aliquot, dissolve in water. If the solution is clear (no oily

droplets), the phenol has been fully sulfonated.

Cooling: Cool the reaction mass to 20°C. The mass will be a viscous syrup or semi-solid

paste.

Stage 2: Chlorination
Objective: Introduce the chlorine atom at position 5.

Dilution: Add 150 mL of ice-cold water to the sulfonated mass. Stir vigorously to dissolve the

sulfonic acid.

Temperature Control: Cool the solution to 10–15°C using an ice/salt bath.
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Critical: High temperatures (>30°C) during chlorination can lead to desulfonation or over-

chlorination.

Chlorination (Method A - NaOCl/HCl):

Add 45 mL of conc. HCl to the solution.

Slowly add 375 mL of 10% Sodium Hypochlorite (NaOCl) solution dropwise.

Control the exotherm; keep T < 20°C.[5]

Mechanism:[6] In acidic media, NaOCl generates

in situ.

Chlorination (Method B - Chlorine Gas - Industrial):

Bubble

gas slowly into the aqueous solution until a 1.05 molar equivalent is absorbed.

Completion: Stir for 1 hour at 15°C. The product may begin to precipitate as the acid form.

Stage 3: Isolation of Sodium Salt
Objective: Convert the acid to the sodium salt and isolate.

Salting Out: To the reaction mixture, add 60 g of solid Sodium Chloride (NaCl).

Principle: The Common Ion Effect decreases the solubility of the sodium sulfonate salt.

Crystallization: Stir the suspension for 2 hours while cooling to 0–5°C. Thick white to off-

white crystals will form.

Filtration: Filter the solid using a Buchner funnel under vacuum.

Washing: Wash the cake with 50 mL of ice-cold saturated NaCl solution.

Do not use pure water, as the product is highly water-soluble and yield will be lost.
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Drying: Dry the product in a vacuum oven at 60°C to constant weight.

Expected Yield: ~100–115 g (75–85% theoretical). Appearance: White to pale beige crystalline

powder.

Process Control & Analytics
HPLC Method (Suggested)

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm).

Mobile Phase:

A: 0.1% H₃PO₄ in Water.

B: Acetonitrile.

Gradient: 5% B to 60% B over 20 min.

Detection: UV @ 280 nm (Phenolic absorption).

Retention Order:

4-Ethyl-2-hydroxybenzenesulfonic acid (Polar, elutes early).

Target: 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid.

Unreacted 4-Ethylphenol (Non-polar, elutes late).

NMR Validation (D₂O)
¹H NMR:

Ethyl Group: Triplet (~1.2 ppm) and Quartet (~2.6 ppm).

Aromatic Protons: Two singlets (para to each other).

Proton at C3: ~7.0 ppm (shielded by OH).

Proton at C6: ~7.6 ppm (deshielded by SO₃Na).
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Note: If you see doublets with coupling, the substitution pattern is wrong (e.g., adjacent

protons). Singlets confirm the 1,2,4,5 substitution pattern.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield Product lost in filtrate.

Use saturated NaCl for

washing.[2] Do not wash with

water. Ensure final cooling is

<5°C.

Oily Product Incomplete sulfonation.

Increase sulfonation time or

temperature. Check water

solubility of Stage 1 mass.

Colored Impurities Oxidation during chlorination.

Keep chlorination temp <

20°C. Add a small amount of

sodium bisulfite after reaction

to quench excess chlorine.

Incorrect Isomer
Chlorination before

sulfonation.

Strictly follow the Sulfonation -

> Chlorination sequence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b010594?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

